Cas no 73579-08-5 (N,1-dimethylpiperidin-4-amine)

• Product Name: N,1-dimethylpiperidin-4-amine
• CAS No: 73579-08-5
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD00006498
• CID: 59491
• PubChem ID: 566323
• Update Time: 2025-05-20

N,1-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(methylamino)piperidine
• (1-Methylpiperidine-4-yl)methylamine
• N,1-Dimethylpiperidin-4-amine
• (1-methyl-4-piperidyl)methylamine
• 1-Methyl-4-(methylamino)piperdine
• 1-methyl-4-(methylamino)-piperidine
• 4methylamino-1-methyl-piperidine
• 4-methylamino-N-methylpiperidine
• AC1LBY5D
• ACMC-209ord
• AG-G-91204
• EINECS 277-542-1
• methyl(1-methyl(4-piperidyl))amine
• methyl-(1-methylpiperidin-4-yl)amine
• methyl-(1-methyl-piperidin-4-yl)-amine
• SBB023886
• 4-Piperidinamine, N,1-dimethyl-
• N,1-Dimethyl-4-piperidinamine
• XRYGCVVVDCEPRL-UHFFFAOYSA-N
• methyl (1-methylpiperidin-4-yl)amine
• KSC495S4T
• methyl4-(methylamino)piperidine
• N-methyl4(methylamino)piperidine
• methyl-4-(methylami
• 1-methyl-4-methylaminopiperidine
• N-methyl-4(methylamino)piperidine
• 1-methyl-4-methylamino-piperidine
• SB42975
• N-methyl-4-(methylamino)-piperidine
• BB 0218295
• AKOS000119105
• CS-W002005
• LF-0516
• F2190-0323
• A837863
• (1-methyl-piperidin-4-yl)-methylamine
• AM20100708
• methyl(1-methylpiperidin-4-yl)-amine
• N-methyl-4-(methylamino)piperidine
• EN300-18952
• N,1-Dimethyl-4-piperidinamine #
• NS00060421
• methyl-(1-methylpiperidin-4-yl)-amine
• CHEMBL367842
• DTXSID90994368
• SCHEMBL190413
• N-methyl-N-(1-methylpiperidin-4-yl)amine
• SY019742
• FT-0648261
• J-504943
• MFCD00006498
• Z102766804
• M2566
• methyl-(1-methyl-piperidin-4-yl)amine
• methyl-4-(methylamino)piperidine
• methyl(1-methylpiperidin-4-yl)amine
• 73579-08-5
• DB-002079
• ALBB-004686
• STK350938
• N,1-dimethylpiperidin-4-amine

• MDL： MFCD00006498
• Inchi： 1S/C7H16N2/c1-8-7-3-5-9(2)6-4-7/h7-8H,3-6H2,1-2H3
• InChI Key： XRYGCVVVDCEPRL-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)NC

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 0.4

Experimental Properties

• Color/Form: Transparent yellow liquid
• Density: 0,882 g/cm3
• Boiling Point: 53°C/10mmHg(lit.)
• Flash Point: 56°C
• Refractive Index: n20/D 1.4672(lit.)
• PSA: 15.27000
• LogP: 0.62880

N,1-dimethylpiperidin-4-amine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：II
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2

Additional information on N,1-dimethylpiperidin-4-amine

N,1-Dimethylpiperidin-4-amine (CAS No. 73579-08-5): An Overview of Its Properties, Applications, and Recent Research

N,1-Dimethylpiperidin-4-amine (CAS No. 73579-08-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as DMPPA, is a derivative of piperidine and features a unique structure that makes it valuable in various applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of N,1-dimethylpiperidin-4-amine consists of a piperidine ring with two methyl groups attached to the nitrogen atoms at positions 1 and 4. This configuration imparts specific chemical properties that are crucial for its utility in different scientific and industrial contexts. The compound is typically synthesized through the alkylation of piperidine with methylating agents such as methyl iodide or dimethyl sulfate.

In the realm of synthetic chemistry, N,1-dimethylpiperidin-4-amine serves as an important building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its role in the synthesis of novel compounds with potential therapeutic applications, particularly in the areas of neurology and oncology.

One notable application of N,1-dimethylpiperidin-4-amine is in the development of drugs targeting neurological disorders. Research has shown that derivatives of this compound can modulate specific neurotransmitter systems, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of N,1-dimethylpiperidin-4-amine exhibited potent activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease pathogenesis.

Beyond its therapeutic potential, N,1-dimethylpiperidin-4-amine has also found applications in the field of materials science. Its ability to form stable complexes with various metals has led to its use in the synthesis of metallopolymers and coordination compounds. These materials have shown promise in areas such as catalysis and electronic devices. A recent paper in Advanced Materials described the synthesis of metallopolymers using N,1-dimethylpiperidin-4-amine as a ligand, demonstrating their enhanced catalytic activity and stability under harsh conditions.

In addition to its chemical properties, the safety profile of N,1-dimethylpiperidin-4-amine is an important consideration for its widespread use. Toxicological studies have generally shown that this compound is well-tolerated at moderate concentrations. However, like many organic compounds, it should be handled with appropriate safety measures to prevent exposure through inhalation or skin contact. Guidelines from regulatory bodies such as OSHA and EPA provide recommendations for safe handling and storage.

The environmental impact of N,1-dimethylpiperidin-4-amine is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that it has a relatively low environmental impact when used responsibly and disposed of according to established protocols.

In conclusion, N,1-dimethylpiperidin-4-amine (CAS No. 73579-08-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.